2-(4-chlorophenyl)-N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-[2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]acetamide
• InChI: InChI=1S/C21H16ClFN4O2/c1-29-21-9-8-19-24-18(12-27(19)26-21)14-4-7-16(23)17(11-14)25-20(28)10-13-2-5-15(22)6-3-13/h2-9,11-12H,10H2,1H3,(H,25,28)
• InChI Key: PEXBKDBZQAFJHI-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN2C=C(N=C2C=C1)C3=CC(=C(C=C3)F)NC(=O)CC4=CC=C(C=C4)Cl
• Molecular Formula: C21H16ClFN4O2
• Molecular Weight: 410.8 g/mol

Description

2-(4-chlorophenyl)-N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)acetamide is a useful research compound. Its molecular formula is C21H16ClFN4O2 and its molecular weight is 410.83. The purity is usually 95%.
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Scientific Research Applications

PET Imaging Applications

2-(4-chlorophenyl)-N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)acetamide and similar compounds have been synthesized and evaluated for their affinity and selectivity towards peripheral benzodiazepine receptors (PBRs), offering potential as imaging agents for neurodegenerative disorders through PET. The distribution of radioactivity of these compounds in studies paralleled the known localization of PBRs, indicating their suitability for imaging PBR expression in neurodegenerative diseases (Fookes et al., 2008).

Pharmacological and Biological Activities

• Anticonvulsant Activity: Research into omega-(1H-imidazolyl)-N-phenylalkanoic acid amide derivatives, which share structural similarities with this compound, has shown promising anticonvulsant properties. The most active compound in this series was identified as having significant potential for further evaluation in seizure management (Aktürk et al., 2002).
• Anti-inflammatory and Analgesic Properties: Thiazolopyrimidine derivatives, structurally related to this compound, have been synthesized and evaluated, demonstrating significant antinociceptive and anti-inflammatory activities. This highlights the compound's potential utility in developing new treatments for pain and inflammation (Selvam et al., 2012).
• Antitumor Activity: Derivatives bearing different heterocyclic rings have been synthesized using the 2-(4-aminophenyl)benzothiazole structure, similar to the compound , and screened for antitumor activity. This research underscores the potential of such compounds in developing new anticancer therapies (Yurttaş et al., 2015).